Cas no 946768-76-9 (N-(3-Amino-2-methylphenyl)-2-methylbutanamide)

N-(3-Amino-2-methylphenyl)-2-methylbutanamide structure
946768-76-9 structure
Product Name:N-(3-Amino-2-methylphenyl)-2-methylbutanamide
CAS No:946768-76-9
MF:C12H18N2O
MW:206.284122943878
CID:1087544
PubChem ID:16791995
Update Time:2025-04-20

N-(3-Amino-2-methylphenyl)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Amino-2-methylphenyl)-2-methylbutanamide
    • N-(3-amino-2-methylphenyl)-2-methylbutanamide(SALTDATA: FREE)
    • AKOS022060345
    • AKOS000101993
    • CS-0118534
    • 946768-76-9
    • DTXSID60588571
    • MFCD09738789
    • BS-39908
    • STL411743
    • MDL: MFCD09738789
    • Inchi: 1S/C12H18N2O/c1-4-8(2)12(15)14-11-7-5-6-10(13)9(11)3/h5-8H,4,13H2,1-3H3,(H,14,15)
    • InChI Key: HXKFTQFVVHJBJE-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC)NC1C=CC=C(C=1C)N

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 383.6°C at 760 mmHg
  • Flash Point: 185.8°C
  • Refractive Index: 1.578

N-(3-Amino-2-methylphenyl)-2-methylbutanamide Pricemore >>

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